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Introduction

Vps34, a class lll phosphoinositide 3-kinase (PI3K), is a crucial enzyme responsible for the
production of phosphatidylinositol 3-phosphate (PI3P), a key signaling lipid that governs
fundamental cellular processes such as autophagy and endosomal trafficking.[1][2]
Dysregulation of Vps34 activity has been implicated in various diseases, including cancer and
neurodegenerative disorders, making it an attractive target for therapeutic intervention.[3]
Vps34-IN-2 is a potent and selective inhibitor of Vps34, offering a valuable tool for investigating
the physiological roles of PI3P.[4][5] These application notes provide detailed protocols for
measuring changes in PI3P levels in response to Vps34-IN-2 treatment, enabling researchers
to accurately assess the inhibitor's efficacy and its impact on cellular signaling pathways.

Vps34-IN-2: A Potent and Selective Inhibitor

Vps34-IN-2 is a small molecule inhibitor that demonstrates high potency and selectivity for
Vps34. In enzymatic assays, it exhibits an IC50 of 2 nM, while in cellular assays utilizing a
GFP-FYVE reporter for PI3P, the IC50 is 82 nM.[4][5] This selectivity is crucial for minimizing
off-target effects and ensuring that observed changes in PI3P levels are directly attributable to
the inhibition of Vps34.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b560552?utm_src=pdf-interest
https://www.researchgate.net/publication/5891980_Quantitative_Measurement_of_Phosphatidylinositol_345-trisphosphate
https://academic.oup.com/pcp/article/58/7/1185/2965296
https://www.echelon-inc.com/wp-content/uploads/2019/07/TDS_K-2500s_Rev8b.pdf
https://www.benchchem.com/product/b560552?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16702024/
http://cyberlipid.gerli.com/techniques-of-analysis/extraction-handling-of-extracts/phosphoinositides/
https://www.benchchem.com/product/b560552?utm_src=pdf-body
https://www.benchchem.com/product/b560552?utm_src=pdf-body
https://www.benchchem.com/product/b560552?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16702024/
http://cyberlipid.gerli.com/techniques-of-analysis/extraction-handling-of-extracts/phosphoinositides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following table summarizes the key quantitative data for Vps34-IN-2, providing a quick
reference for its inhibitory activity.

Parameter Value Reference
Vps34 Enzymatic IC50 2nM [415]
Cellular GFP-FYVE IC50 82 nM [41[5]

Vps34 Signaling Pathway

The following diagram illustrates the central role of Vps34 in the production of PI3P and its
subsequent involvement in downstream cellular processes. Vps34-IN-2 acts by directly
inhibiting the kinase activity of Vps34, thereby reducing the levels of PI3P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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